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Compound of Interest

Compound Name: N-Boc-5-Bromoanthranilic acid

Cat. No.: B1300229 Get Quote

A Technical Guide to the Spectroscopic Data of N-Boc-5-bromoanthranilic Acid

This technical guide provides a comprehensive overview of the spectroscopic data for N-Boc-
5-bromoanthranilic acid, a compound of interest for researchers, scientists, and professionals

in the field of drug development. This document presents available and predicted spectroscopic

data, detailed experimental protocols, and a workflow for its synthesis and analysis.

Spectroscopic Data
The following tables summarize the nuclear magnetic resonance (NMR), infrared (IR), and

mass spectrometry (MS) data for N-Boc-5-bromoanthranilic acid. It is important to note that a

complete, experimentally verified dataset for N-Boc-5-bromoanthranilic acid is not readily

available in the public domain. Therefore, the NMR data presented here are predicted based

on the known spectral data of the parent compound, 5-bromoanthranilic acid, and the typical

effects of the N-Boc protecting group. The IR and MS data are based on experimental findings

for 5-bromoanthranilic acid and predicted changes upon N-Boc protection.

Table 1: Predicted ¹H NMR Spectroscopic Data for N-
Boc-5-bromoanthranilic acid
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~10-12 Singlet (broad) 1H -COOH

~8.0 Doublet 1H Ar-H

~7.6 Doublet of doublets 1H Ar-H

~7.0 Doublet 1H Ar-H

~1.5 Singlet 9H -C(CH₃)₃

Solvent: DMSO-d₆

Table 2: Predicted ¹³C NMR Spectroscopic Data for N-
Boc-5-bromoanthranilic acid

Chemical Shift (δ, ppm) Assignment

>170 -COOH

~152 -C=O (Boc)

~140 Ar-C

~135 Ar-C

~125 Ar-C

~120 Ar-C

~115 Ar-C

~110 Ar-C

~80 -C(CH₃)₃

~28 -C(CH₃)₃

Solvent: DMSO-d₆
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Table 3: IR Spectroscopic Data for 5-Bromoanthranilic
Acid and Predicted Data for N-Boc-5-bromoanthranilic
acid

Functional Group
5-Bromoanthranilic Acid
(cm⁻¹)[1][2]

Predicted N-Boc-5-
bromoanthranilic acid
(cm⁻¹)

N-H Stretch 3497, 3383
~3350 (N-H stretch of

carbamate)

O-H Stretch (Carboxylic Acid) Broad, ~3000-2500 Broad, ~3000-2500

C=O Stretch (Carboxylic Acid) 1675 ~1700

C=O Stretch (Boc group) - ~1725

Aromatic C=C Stretch 1616, 1587, 1548 ~1600, ~1580, ~1550

Table 4: Mass Spectrometry Data for 5-Bromoanthranilic
Acid

Ion m/z

[M]⁺ 215/217 (due to Br isotopes)

[M-H₂O]⁺ 197/199

Note: For N-Boc-5-bromoanthranilic acid, the molecular ion peak [M]⁺ would be expected at

m/z 315/317.

Experimental Protocols
The following are detailed methodologies for the synthesis of N-Boc-5-bromoanthranilic acid
and its spectroscopic characterization.

Synthesis of N-Boc-5-bromoanthranilic acid
This procedure is a general method for the N-Boc protection of an amino acid.[3]
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Dissolution: Dissolve 5-bromoanthranilic acid in a suitable solvent such as tetrahydrofuran

(THF).

Addition of Reagents: To the solution, add di-tert-butyl dicarbonate (Boc₂O) (1.0 equivalent)

and a base such as triethylamine (NEt₃) (1.2 equivalents).

Reaction: Stir the reaction mixture at room temperature overnight.

Work-up: Concentrate the reaction mixture under reduced pressure. The crude product can

then be purified by flash column chromatography.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the purified N-Boc-5-
bromoanthranilic acid in about 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Data Acquisition: Record the ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR

spectrometer.

Data Processing: Process the acquired data using appropriate software. Chemical shifts are

reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal

standard.

Infrared (IR) Spectroscopy
Sample Preparation: Prepare the sample as a KBr pellet or by using an Attenuated Total

Reflectance (ATR) accessory.

Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR)

spectrometer over a range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands corresponding to the functional

groups present in the molecule.

Mass Spectrometry
Sample Preparation: Dissolve a small amount of the sample in a suitable solvent, such as

methanol or acetonitrile.
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Data Acquisition: Acquire the mass spectrum using an electrospray ionization (ESI) mass

spectrometer.

Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion and major

fragment ions.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and spectroscopic

analysis of N-Boc-5-bromoanthranilic acid.
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Caption: Workflow for the synthesis and spectroscopic analysis of N-Boc-5-bromoanthranilic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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